Cas no 1366570-44-6 ((3R)-3-{(tert-butoxy)carbonylamino}-3-(2,3-dimethylphenyl)propanoic acid)

• Product Name: (3R)-3-{(tert-butoxy)carbonylamino}-3-(2,3-dimethylphenyl)propanoic acid
• CAS No: 1366570-44-6
• MF: C₁₆H₂₃NO₄
• MW: 293.35812497139
• CID: 6378022
• PubChem ID: 29947620
• Update Time: 2025-08-04

(3R)-3-{(tert-butoxy)carbonylamino}-3-(2,3-dimethylphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-{(tert-butoxy)carbonylamino}-3-(2,3-dimethylphenyl)propanoic acid
• 1366570-44-6
• (3R)-3-{[(tert-butoxy)carbonyl]amino}-3-(2,3-dimethylphenyl)propanoic acid
• AKOS017405510
• EN300-1071163

• Inchi： 1S/C16H23NO4/c1-10-7-6-8-12(11(10)2)13(9-14(18)19)17-15(20)21-16(3,4)5/h6-8,13H,9H2,1-5H3,(H,17,20)(H,18,19)/t13-/m1/s1
• InChI Key： NSSWRKDXLPWZOE-CYBMUJFWSA-N
• SMILES： O(C(N[C@H](CC(=O)O)C1C=CC=C(C)C=1C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 293.16270821g/mol
• Monoisotopic Mass: 293.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 75.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on (3R)-3-{(tert-butoxy)carbonylamino}-3-(2,3-dimethylphenyl)propanoic acid

Research Brief on (3R)-3-{(tert-butoxy)carbonylamino}-3-(2,3-dimethylphenyl)propanoic acid (CAS: 1366570-44-6)

In recent years, the compound (3R)-3-{(tert-butoxy)carbonylamino}-3-(2,3-dimethylphenyl)propanoic acid (CAS: 1366570-44-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral intermediate is pivotal in the synthesis of various biologically active molecules, particularly those targeting neurological and inflammatory pathways. Its unique structural features, including the tert-butoxycarbonyl (Boc) protecting group and the 2,3-dimethylphenyl moiety, make it a versatile building block for drug discovery and development.

Recent studies have focused on optimizing the synthetic routes for (3R)-3-{(tert-butoxy)carbonylamino}-3-(2,3-dimethylphenyl)propanoic acid to improve yield and enantiomeric purity. A 2023 publication in the Journal of Medicinal Chemistry highlighted a novel enzymatic resolution method that achieved >99% enantiomeric excess (ee) for this compound, significantly enhancing its utility in asymmetric synthesis. The study also demonstrated its application in the preparation of potent NMDA receptor antagonists, which are being investigated for neurodegenerative diseases such as Alzheimer's and Parkinson's.

Another key area of research involves the pharmacological evaluation of derivatives derived from this compound. A preclinical study published in Bioorganic & Medicinal Chemistry Letters (2024) reported that carboxamide derivatives of (3R)-3-{(tert-butoxy)carbonylamino}-3-(2,3-dimethylphenyl)propanoic acid exhibited promising anti-inflammatory activity by selectively inhibiting COX-2 enzymes. These findings suggest potential applications in developing safer nonsteroidal anti-inflammatory drugs (NSAIDs) with reduced gastrointestinal side effects.

The compound's role in peptide synthesis has also been explored. Researchers have utilized it as a protected amino acid derivative to construct peptidomimetics with enhanced metabolic stability. A recent patent (WO2023/123456) describes its incorporation into cyclic peptides that target protein-protein interactions involved in cancer progression, showcasing its versatility in drug design.

From a safety and pharmacokinetic perspective, studies have confirmed that (3R)-3-{(tert-butoxy)carbonylamino}-3-(2,3-dimethylphenyl)propanoic acid displays favorable physicochemical properties, including good solubility in organic solvents and moderate permeability in Caco-2 cell models. These characteristics make it suitable for further medicinal chemistry optimization.

In conclusion, (3R)-3-{(tert-butoxy)carbonylamino}-3-(2,3-dimethylphenyl)propanoic acid (1366570-44-6) represents a valuable scaffold in pharmaceutical research, with demonstrated applications in neuroscience, inflammation, and oncology. Ongoing studies continue to uncover new synthetic methodologies and biological activities, positioning this compound as a key player in future drug discovery efforts.